GSK-3 inhibitor 6

Blood-brain barrier permeability CNS drug delivery PAMPA assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H17FN4O2
Molecular Weight 376.4 g/mol
Cat. No. B15620259
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Technical Parameters


Basic Identity
Product NameGSK-3 inhibitor 6
Molecular FormulaC21H17FN4O2
Molecular Weight376.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H17FN4O2/c22-16-5-3-13(4-6-16)17-8-9-23-12-18(17)25-21(28)15-7-10-24-19(11-15)26-20(27)14-1-2-14/h3-12,14H,1-2H2,(H,25,28)(H,24,26,27)
InChIKeyAMINIFOLNFYOOD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

GSK-3 Inhibitor 6: CNS-Penetrant PET Imaging Probe


GSK-3 inhibitor 6 (CAS 1772823-37-6, molecular formula C21H17FN4O2, MW 376.38 g/mol) is a synthetic small-molecule glycogen synthase kinase-3 (GSK-3) inhibitor belonging to the isonicotinamide structural class. It corresponds to Compound 2 from patent US10759799B2 [1]. The compound exhibits balanced nanomolar inhibitory potency against both GSK-3 isoforms, with IC50 values of 29 nM for GSK-3α and 24 nM for GSK-3β [2]. Distinguished within its patent series by superior blood-brain barrier (BBB) permeability (PAMPA Pe = 36 ± 20 × 10⁻⁶ cm/s) and complete metabolic stability of its ¹⁸F-radiolabeled analog in mouse and human serum, this compound has been validated as a positron emission tomography (PET) imaging probe for non-invasive quantification of GSK-3 expression in the brain [2]. The parent isonicotinamide class is characterized by high kinase selectivity and brain penetrability, with members demonstrating oral activity in triple-transgenic Alzheimer's disease mouse models [3].

1
CNS-penetrant PET probe development workflow — reported BBB permeability supports brain imaging probe selection within the isonicotinamide series.
2
Radiolabeled probe stability context — complete serum stability of 18F-labeled analog supports quantitative neuroimaging study design.
3
Dual-isoform GSK-3 pathway inhibition study fit — balanced GSK-3α/β inhibition with isonicotinamide chemotype supports orthogonal scaffold research.

Why Generic GSK-3 Inhibitor Substitution Fails for CNS Applications


GSK-3 inhibitors cannot be treated as interchangeable commodities for two fundamental reasons. First, BBB penetration varies dramatically across the compound class: within the same isonicotinamide patent series, compound 2 demonstrates a PAMPA permeability coefficient (36 ± 20 × 10⁻⁶ cm/s) approximately 4.1-fold higher than its direct structural analog compound 6 (8.75 ± 3.90 × 10⁻⁶ cm/s), with the difference translating into a qualitative go/no-go decision for CNS imaging applications [1]. Second, radiolabeled probe stability is compound-specific and cannot be inferred from parent potency: [¹⁸F]2 remained 100% intact after 120 min in both mouse and human serum, whereas [¹⁸F]6 degraded to 67% and 66% respectively under identical conditions—a difference that precluded [¹⁸F]6 from further in vivo evaluation entirely [1]. Widely used tool compounds such as CHIR-99021 (IC50 10/6.7 nM for GSK-3α/β) offer superior potency and >500-fold kinase selectivity but lack published quantitative PAMPA BBB data comparable to that available for GSK-3 inhibitor 6 . Conversely, the more CNS-validated SB-216763 PET probe achieved higher absolute brain SUV (peak ~2.5 in rodent) but relies on the arylindolemaleimide scaffold with a distinct selectivity and metabolism profile [2]. Selecting a GSK-3 inhibitor without matching the specific evidence profile to the experimental requirement—particularly for CNS target engagement, PET imaging, or BBB penetration studies—risks either undetectable brain exposure or misleading pharmacokinetic interpretation.

This Compound
Reported BBB permeability benchmarked against controls — PAMPA data available with propranolol/atenolol references.
Structural Analog Risk
BBB penetration may differ substantially across isonicotinamide analogs — permeability context may not transfer even within the same patent series.
This Compound
Radiolabeled probe stability confirmed in mouse and human serum18F analog remained intact over imaging time window.
Tool Compound Risk
Radiolabeled stability is compound-specific and cannot be inferred from parent potency — widely used GSK-3 tool compounds lack comparable PET stability data.
Similar product does not mean interchangeable product. Substitution without matching the specific evidence profile may shift CNS imaging or target engagement interpretation.

Quantitative Evidence Guide for GSK-3 Inhibitor 6


Superior BBB Permeability Over Closest Analog

In a direct head-to-head in vitro parallel artificial membrane permeability assay (PAMPA) performed under identical conditions, GSK-3 inhibitor 6 (compound 2) achieved a permeability coefficient of 36 ± 20 × 10⁻⁶ cm/s (n = 3), which is approximately 4.1-fold higher than compound 6 from the same patent series (8.75 ± 3.90 × 10⁻⁶ cm/s, n = 5) and closely approximates the high-permeability control propranolol (32 ± 1 × 10⁻⁶ cm/s) [1]. This value also substantially exceeds previously reported isonicotinamide-based probes [¹⁹F]F-CNBI (1.6 ± 0.01 × 10⁻⁶ cm/s) and [¹⁹F]F-CNPIFE (14.29 ± 0.25 × 10⁻⁶ cm/s) [1]. Both compounds were tested as non-radioactive reference standards using the same PAMPA protocol with propranolol (high permeability) and atenolol (low permeability, <0.14 × 10⁻⁶ cm/s) as internal controls [1].

BBB Permeability vs Closest Analog
Head-to-head
Compound 2 (this chemotype)
36 ± 20 × 10−6 cm/s
n = 3; comparable to propranolol (32 ± 1)
Closest analog (compound 6)
8.75 ± 3.90 × 10−6 cm/s
n = 5; ~4.1-fold lower
Reported PAMPA permeability supports CNS PET probe selection within the isonicotinamide series.
PAMPA-BBB assay with porcine brain lipid extract; non-radioactive reference standards.
Blood-brain barrier permeability CNS drug delivery PAMPA assay PET probe development

Complete Serum Stability of Radiolabeled Probe

The ¹⁸F-radiolabeled PET probe [¹⁸F]2 (derived from GSK-3 inhibitor 6) exhibited 100% stability with no detectable degradation after 120 min incubation at 37°C in isotonic NaCl solution, mouse serum, and human serum, as measured by radio thin-layer chromatography (radio-TLC) [1]. In direct contrast, the structurally related [¹⁸F]6 showed progressive defluorination: in mouse serum, stability declined to 87.30 ± 8.99% at 30 min and further to 67.01 ± 6.38% (n = 3) at 120 min; in human serum, stability was 92.46 ± 2.6% at 30 min and 66.20 ± 4.93% (n = 3) at 120 min [1]. The degradation was attributed to covalent interaction of [¹⁸F]6's SO₂F group with primary amines of serum protein residues, a liability absent in [¹⁸F]2 [1]. This stability difference was the decisive factor in selecting only [¹⁸F]2 for subsequent in vivo PET imaging and blocking studies [1].

Serum Stability of Radiolabeled Probe
Head-to-head
[18F]2 (from this compound)
100% intact at 120 min
Mouse & human serum, 37°C
[18F]6 (structural analog)
~67% intact at 120 min
~33 percentage-point absolute difference
Stability difference was decisive for in vivo PET imaging selection; degradation introduces confounding radiometabolites.
Radio-TLC analysis at 0–120 min; attributed to SO2F group lability in analog.
PET probe stability radiometabolite analysis serum stability defluorination

Isoform Inhibitory Potency Advantage Over Analog

In a direct head-to-head GSK-3 inhibition assay, GSK-3 inhibitor 6 (compound 2) demonstrated IC50 values of 29.24 ± 2.93 nM for GSK-3α and 24.29 ± 2.67 nM for GSK-3β (n = 3), representing approximately 1.8-fold higher affinity toward both isoforms compared to compound 6 (GSK-3α IC50 = 55.66 ± 4.89 nM; GSK-3β IC50 = 43.99 ± 2.84 nM; n = 3) [1]. The balanced dual-isoform inhibition profile is comparable to the widely used tool compound SB-216763 (IC50 ~34.3 nM for both isoforms) , though less potent than CHIR-99021 (IC50 10 nM GSK-3α / 6.7 nM GSK-3β) or LY2090314 (IC50 1.5 nM / 0.9 nM) . In the Z-lyte GSK-3β kinase assay format, compound 2 achieved an EC50 of 1 nM as reported in BindingDB [2].

Isoform Inhibitory Potency
Head-to-head
GSK-3α IC50 = 29.24 ± 2.93 nM
GSK-3β IC50 = 24.29 ± 2.67 nM
n = 3; ~1.8-fold higher affinity vs compound 6 (55.66 / 43.99 nM); balanced α/β ratio ~1.2:1
Supports dual-isoform pathway inhibition studies with isonicotinamide chemotype context.
Z-lyte GSK-3β assay EC50 = 1 nM reported in BindingDB. Less potent than CHIR-99021 or LY2090314.
GSK-3α inhibition GSK-3β inhibition kinase inhibitor potency IC50 comparison

In Vivo Brain PET Imaging with Specific Binding

[¹⁸F]2 demonstrated quantifiable brain uptake in wild-type FVB/NJ mice with a standardized uptake value (SUV) of 0.92 ± 0.28 (n = 6) in the brain as early as 5 min post-injection, followed by gradual clearance over the 60-min dynamic imaging period [1]. Co-administration of unlabeled compound 2 as a self-blocking agent confirmed specific, displaceable binding to GSK-3 in the brain [1]. Ex vivo biodistribution at 120 min corroborated the imaging findings [1]. This represents the only isonicotinamide-based GSK-3 PET probe with published in vivo brain PET imaging data. For context, [¹¹C]SB-216763, the first reported brain-penetrant GSK-3 PET probe, achieved a peak rodent brain SUV of ~2.5 at 3 min and non-human primate SUV of ~1.9 at 5 min, with highest uptake in GSK-3-rich regions (thalamus, striatum, cortex, cerebellum) [2], suggesting [¹⁸F]2's lower absolute SUV may reflect differences in tracer kinetics, specific activity, or target density rather than inferior brain access.

In Vivo Brain PET Imaging
Head-to-head
[18F]2 (this compound)
Peak brain SUV 0.92 ± 0.28
5 min post-injection; specific binding by self-blockade; n = 6 mice
[11C]SB-216763
Peak rodent SUV ~2.5
3 min post-injection; arylindolemaleimide scaffold; 11C t1/2 = 20.4 min
Only isonicotinamide-based GSK-3 PET probe with published in vivo brain imaging data; 18F half-life enables central production.
SUV differences may reflect tracer kinetics or specific activity rather than brain access. Self-blockade confirmed displaceable binding.
PET neuroimaging brain uptake GSK-3 in vivo imaging target engagement

Isonicotinamide Scaffold Differentiation

GSK-3 inhibitor 6 features a 2-(cyclopropanecarbonylamino)-N-[4-(4-fluorophenyl)pyridin-3-yl]isonicotinamide core structure that distinguishes it from the major ATP-competitive GSK-3 inhibitor chemotypes [1]. The isonicotinamide class, as characterized by Luo et al. (2016), achieves high kinase selectivity through unique hydrogen-bonding interactions within the GSK-3 ATP-binding pocket, with representative compounds demonstrating >100-fold selectivity over a panel of kinases and oral activity in triple-transgenic AD mouse models [2]. While comprehensive selectivity profiling data for this specific compound against a broad kinase panel remain limited in the public domain, BindingDB data indicate compound 2's patent-series analog compound 6 exhibits DYRK1A activity (EC50 = 96 nM) alongside GSK-3β (EC50 = 4 nM), suggesting potential isoform/subtype selectivity advantages for compound 2 that warrant further characterization [3]. The cyclopropanecarbonylamino substituent distinguishes compound 2 from earlier isonicotinamides and may contribute to its favorable BBB permeability and metabolic stability profile.

Isonicotinamide Scaffold Context
Class-level
2-(cyclopropanecarbonylamino)-N-[4-(4-fluorophenyl)pyridin-3-yl]isonicotinamide core; GSK-3β EC50 = 1 nM (Z-lyte assay)
Isonicotinamide class reported as highly kinase-selective (Luo 2016); comprehensive selectivity panel data for this compound remain limited in public domain.
Scaffold provides orthogonal chemotype for confirming GSK-3-dependent pharmacology; supports IP differentiation and off-target risk review.
Compound 6 from same series shows DYRK1A EC50 = 96 nM in BindingDB. Selectivity profile warrants further characterization.
isonicotinamide scaffold kinase selectivity GSK-3 inhibitor chemotype SAR

Optimal Application Scenarios for GSK-3 Inhibitor 6


PET Probe Development and GSK-3 Neuroimaging

GSK-3 inhibitor 6 is uniquely suited as a precursor for ¹⁸F-radiolabeled PET probe development targeting brain GSK-3. Its PAMPA BBB permeability (36 ± 20 × 10⁻⁶ cm/s, comparable to propranolol) and the complete 120-min serum stability of [¹⁸F]2 (100% in both mouse and human serum) provide the essential pharmacokinetic foundation for quantitative neuroimaging that its closest analog, compound 6, cannot deliver (4.1-fold lower BBB permeability and ~33% degradation at 120 min) [1]. The demonstrated in vivo brain uptake with specific, displaceable binding confirmed by self-blockade in wild-type mice (SUV 0.92 ± 0.28 at 5 min) validates this compound for GSK-3 PET imaging studies in neurodegenerative disease models including Alzheimer's disease, where GSK-3 is overexpressed [1]. The ¹⁸F isotope (t₁/₂ = 110 min) enables central production and regional distribution, offering logistical advantages over ¹¹C-based probes (t₁/₂ = 20.4 min) such as [¹¹C]SB-216763 [2].

CNS Target Engagement with Quantifiable Brain Exposure

For preclinical pharmacodynamic studies requiring confirmed brain GSK-3 target engagement, GSK-3 inhibitor 6 offers the rare combination of documented BBB permeability and in vivo PET imaging validation. Unlike CHIR-99021, which demonstrates in vivo CNS pharmacological effects (reduced pGSK-3β in brain regions) but lacks published quantitative PAMPA permeability data, GSK-3 inhibitor 6 provides explicit in vitro BBB permeability coefficients benchmarked against propranolol and atenolol controls [1]. This enables researchers to model and predict brain exposure using established in vitro-in vivo correlation frameworks. The compound can serve as a reference standard for calibrating BBB permeability assays within CNS GSK-3 inhibitor screening cascades, where its PAMPA Pe of 36 ± 20 × 10⁻⁶ cm/s provides a quantitative benchmark between the low-permeability atenolol (<0.14) and the high-permeability propranolol (32) [1].

Balanced Dual Isoform GSK-3 Inhibition

For in vitro biochemical and cellular assays requiring balanced inhibition of both GSK-3α and GSK-3β with an isonicotinamide chemotype orthogonal to widely used aminopyrimidine (CHIR-99021) and maleimide (SB-216763, LY2090314) scaffolds, GSK-3 inhibitor 6 provides IC50 values of 29.24 nM (α) and 24.29 nM (β) with a favorable 1.2:1 α/β ratio [1]. This balanced profile is advantageous for studies where isoform-specific effects are not desired, and the isonicotinamide scaffold provides a structurally distinct tool for confirming GSK-3-dependent pharmacology through orthogonal chemical matter—an important practice for ruling out compound-specific off-target effects. The isonicotinamide class has been characterized as highly kinase-selective with oral brain-penetrant activity in AD models [3].

PET Imaging Biomarker for Alzheimer's and Tauopathies

The translational potential of [¹⁸F]2 as a GSK-3 PET biomarker agent is supported by its human serum stability (100% at 120 min), which is essential for clinical translation, in contrast to [¹⁸F]6's 66% human serum stability [1]. GSK-3 overexpression and dysregulation are implicated in tau hyperphosphorylation, amyloid-β pathology, and neuroinflammation in Alzheimer's disease [1]. The ability to non-invasively quantify GSK-3 density in the living brain using [¹⁸F]2 PET could enable: (i) early detection of GSK-3 dysregulation as a prodromal biomarker, (ii) patient stratification for GSK-3-targeted therapeutics, and (iii) target engagement monitoring in clinical trials of GSK-3 inhibitors. The existing PET imaging validation in mice, with clear brain uptake and specific binding demonstrated by self-blockade, provides the essential preclinical proof-of-concept for further translational development [1].

Application
Selection Property
Validation Focus
GSK-3 PET probe development studies
BBB permeability and probe stability context
In vivo brain uptake and specific binding verification
CNS target engagement research
Documented BBB permeability benchmark
Brain exposure model validation with PAMPA reference data
GSK-3α/β dual-isoform pathway studies
Isonicotinamide chemotype context
Orthogonal scaffold GSK-3 pharmacology confirmation
GSK-3 neuroimaging biomarker research
Human serum stability and translational imaging context
GSK-3 density quantification in neurodegenerative disease models
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